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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzoic acid

Cat. No.: B179233

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Bromo-4-fluorobenzoic acid (CAS No: 1006-41-3), a key intermediate in the synthesis of
pharmaceuticals and other advanced materials. This document outlines its key physical
properties and provides detailed experimental protocols for their determination, ensuring
accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data

The accurate determination of physical properties such as melting and boiling points is critical
for the identification, purity assessment, and handling of chemical compounds in research and
development.

Data Presentation

The melting and boiling points for 2-Bromo-4-fluorobenzoic acid are summarized in the table
below. These values are compiled from various chemical suppliers and databases.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b179233?utm_src=pdf-interest
https://www.benchchem.com/product/b179233?utm_src=pdf-body
https://www.benchchem.com/product/b179233?utm_src=pdf-body
https://www.benchchem.com/product/b179233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

) ) A narrow melting range is
Melting Point 172-176 °C[1][2][3] o ] )
indicative of high purity.[1]

169.0-176.0 °C[4]

173-175 °C[5]

Boiling Point 289 °CI[5] Experimentally determined.

294.3+£25.0 °C Predicted value.[6]

Experimental Protocols

Accurate and consistent determination of melting and boiling points requires standardized
experimental procedures. The following protocols are based on established laboratory
techniques.

Melting Point Determination: Capillary Method

The capillary method is a standard technique for determining the melting point of a crystalline
solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar device) or a Thiele tube with a high-boiling
point oil (e.g., mineral oil)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Mortar and pestle

Bunsen burner (if using a Thiele tube)

Procedure:
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e Sample Preparation: Ensure the 2-Bromo-4-fluorobenzoic acid sample is completely dry
and in a fine powdered form to ensure efficient heat transfer.[3] If necessary, grind the
crystals using a mortar and pestle.

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. Tap the sealed end of the tube on a hard surface to compact the powder at the
bottom. The sample height should be approximately 2-3 mm for an accurate reading.[7]

e Apparatus Setup:
o Melting Point Apparatus: Place the capillary tube into the sample holder of the apparatus.

o Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, ensuring
the sample is aligned with the thermometer bulb. The rubber band should remain above
the oil level to prevent it from dissolving in the hot oil.[1] Immerse the thermometer and the
attached capillary tube in the oil within the Thiele tube.

e Heating:

o Begin heating the apparatus. For an unknown sample, a rapid heating rate (e.g., 10-20 °C
per minute) can be used to determine an approximate melting range.[8]

o For an accurate measurement, repeat the experiment with a fresh sample. Heat rapidly
until the temperature is about 15-20 °C below the approximate melting point. Then, reduce
the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the sample
and the heating medium.[1]

e Observation and Recording:
o Record the temperature at which the first drop of liquid appears (the initial melting point).

o Record the temperature at which the entire sample has turned into a clear liquid (the final
melting point).

o The recorded melting point should be reported as a range from the initial to the final
temperature.
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Boiling Point Determination: Thiele Tube Method

This method is suitable for determining the boiling point of small quantities of a liquid. Since 2-
Bromo-4-fluorobenzoic acid is a solid at room temperature, it would need to be melted first
for a boiling point determination, though this method is more commonly applied to substances
that are liquid at ambient temperatures. The reported boiling point is high, indicating that
distillation under reduced pressure would be a safer and more common method for purification.
However, for the purpose of a standard procedure, the atmospheric pressure method is
described.

Apparatus:

Thiele tube filled with a high-boiling point oil

Small test tube (e.g., a fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Bunsen burner

Procedure:

e Sample Preparation: Place a small amount of the substance into the small test tube.

o Assembly: Place a capillary tube, with its sealed end pointing upwards, into the test tube
containing the sample.

o Apparatus Setup: Attach the test tube to the thermometer with a rubber band, ensuring the
sample is aligned with the thermometer bulb.

o Heating: Immerse the assembly into the Thiele tube, ensuring the rubber band is above the
oil level.[4] Gently heat the side arm of the Thiele tube with a Bunsen burner. The shape of
the tube facilitates the circulation of the oil, ensuring uniform heating.[4]

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles.[2] Continue heating until a rapid and continuous stream of
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bubbles emerges from the open end of the capillary tube. This indicates that the vapor
pressure of the substance has exceeded the atmospheric pressure.

o Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the
temperature at which the stream of bubbles stops and the liquid is drawn back into the
capillary tube.[4] At this point, the vapor pressure of the substance is equal to the
atmospheric pressure.

Workflow Visualization

The following diagram illustrates the logical workflow for the determination and verification of
the physicochemical properties of a chemical compound like 2-Bromo-4-fluorobenzoic acid.
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Workflow for Physicochemical Property Determination
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Caption: Logical workflow for the determination of physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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